Cas no 133735-81-6 (1-Benzyl-4-(diethoxymethyl)-1,2,3-triazole)

• Product Name: 1-Benzyl-4-(diethoxymethyl)-1,2,3-triazole
• CAS No: 133735-81-6
• MF: C₁₄H₁₉N₃O₂
• MW: 261.319563150406
• CID: 4464918
• PubChem ID: 44454610
• Update Time: 2025-06-08

1-Benzyl-4-(diethoxymethyl)-1,2,3-triazole Chemical and Physical Properties

Names and Identifiers

• 1H-1,2,3-Triazole, 4-(diethoxymethyl)-1-(phenylmethyl)-
• 1-BENZYL-4-(DIETHOXYMETHYL)-1,2,3-TRIAZOLE
• CS-0210451
• 1-benzyl-4-(diethoxymethyl)-1H-1,2,3-triazole
• BS-30671
• CHEMBL429248
• G46098
• IFA73581
• EN300-185813
• 872-413-1
• 133735-81-6
• AKOS015558388
• 1-benzyl-4-(diethoxymethyl)triazole
• SCHEMBL10475693
• 1-Benzyl-4-(diethoxymethyl)-1,2,3-triazole

• Inchi： 1S/C14H19N3O2/c1-3-18-14(19-4-2)13-11-17(16-15-13)10-12-8-6-5-7-9-12/h5-9,11,14H,3-4,10H2,1-2H3
• InChI Key： ORQBAXPHPFNXLN-UHFFFAOYSA-N
• SMILES： N1(CC2=CC=CC=C2)C=C(C(OCC)OCC)N=N1

Computed Properties

• Exact Mass: 261.147726857Da
• Monoisotopic Mass: 261.147726857Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 7
• Complexity: 241
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 49.2Ų

Additional information on 1-Benzyl-4-(diethoxymethyl)-1,2,3-triazole

Research Update on 1-Benzyl-4-(diethoxymethyl)-1,2,3-triazole (CAS: 133735-81-6) in Chemical Biology and Pharmaceutical Applications

1-Benzyl-4-(diethoxymethyl)-1,2,3-triazole (CAS: 133735-81-6) is a triazole-based compound that has garnered significant attention in recent years due to its versatile applications in chemical biology and pharmaceutical research. This compound belongs to the class of 1,2,3-triazoles, which are known for their stability, synthetic accessibility, and diverse biological activities. The presence of the benzyl and diethoxymethyl groups in its structure enhances its potential as a scaffold for drug discovery and chemical probe development. Recent studies have explored its utility in medicinal chemistry, particularly in the design of enzyme inhibitors, antimicrobial agents, and fluorescent probes.

The synthesis of 1-Benzyl-4-(diethoxymethyl)-1,2,3-triazole typically involves copper-catalyzed azide-alkyne cycloaddition (CuAAC), a widely used click chemistry reaction. This method offers high regioselectivity and yield, making it suitable for large-scale production. Recent advancements in synthetic methodologies have focused on optimizing reaction conditions to improve efficiency and reduce byproduct formation. For instance, a 2023 study demonstrated the use of heterogeneous copper catalysts to achieve greener synthesis with minimal environmental impact. These developments are crucial for scaling up production for preclinical and clinical studies.

In terms of biological activity, 1-Benzyl-4-(diethoxymethyl)-1,2,3-triazole has shown promising results as a precursor for bioactive molecules. A 2022 study highlighted its role in the development of novel antimicrobial agents targeting multidrug-resistant bacterial strains. The compound's ability to interfere with bacterial cell wall synthesis was attributed to its triazole core, which mimics key intermediates in peptidoglycan biosynthesis. Additionally, its diethoxymethyl group was found to enhance membrane permeability, improving bioavailability. These findings suggest its potential as a lead compound for antibiotic development.

Another area of interest is the application of 1-Benzyl-4-(diethoxymethyl)-1,2,3-triazole in chemical biology as a fluorescent probe. A 2023 publication reported its use in live-cell imaging, where it selectively labeled intracellular targets due to its unique photophysical properties. The probe's stability under physiological conditions and low cytotoxicity make it a valuable tool for studying cellular processes. Researchers have also explored its derivatization to create probes with varying emission wavelengths, enabling multiplexed imaging applications.

Despite its potential, challenges remain in the clinical translation of 1-Benzyl-4-(diethoxymethyl)-1,2,3-triazole-based therapeutics. Issues such as metabolic stability, pharmacokinetics, and toxicity profiles need to be addressed through systematic structure-activity relationship (SAR) studies. Recent efforts have focused on modifying the benzyl and diethoxymethyl substituents to optimize these properties. Computational modeling and high-throughput screening have been employed to identify promising derivatives with improved drug-like characteristics.

In conclusion, 1-Benzyl-4-(diethoxymethyl)-1,2,3-triazole (CAS: 133735-81-6) represents a versatile scaffold with broad applications in chemical biology and pharmaceutical research. Recent advancements in its synthesis, biological evaluation, and probe development underscore its potential as a valuable tool for drug discovery and biomedical research. Future studies should focus on addressing translational challenges and expanding its utility in targeted therapies and diagnostic applications.